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Compound of Interest

Compound Name: Bicyclo[3.3.2]decane

Cat. No.: B14743997 Get Quote

This guide provides essential molecular information regarding the saturated bicyclic

hydrocarbon, bicyclo[3.3.2]decane, tailored for researchers, scientists, and professionals in

drug development.

Core Molecular Data
Bicyclo[3.3.2]decane is a bridged hydrocarbon with a unique three-dimensional structure. The

quantitative molecular data for this compound is summarized below.

Property Value

Molecular Formula C₁₀H₁₈[1][2][3][4][5]

Molecular Weight 138.25 g/mol [1][5]

Exact Mass 138.2499 g/mol [2][3][4]

CAS Number 283-50-1[1][2][3][4]

Molecular Information Diagram
The following diagram illustrates the fundamental molecular properties of

bicyclo[3.3.2]decane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b14743997?utm_src=pdf-interest
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://www.benchchem.com/product/b14743997
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://www.benchchem.com/product/b14743997
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://pubchem.ncbi.nlm.nih.gov/compound/Bicyclo_3.3.2_decane
https://webbook.nist.gov/cgi/inchi?ID=C283501&Mask=4
https://www.chemnet.com/cas/en/283-50-1/bicyclo[332]decane.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18/c1-3-9-5-2-6-10(4-1)8-7-9/h9-10H%2C1-8H2
https://www.benchchem.com/product/b14743997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14743997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bicyclo[3.3.2]decane

Molecular Formula
C₁₀H₁₈

Molecular Weight
138.25 g/mol

CAS Number
283-50-1

Click to download full resolution via product page

Core properties of Bicyclo[3.3.2]decane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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